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Compound of Interest

Compound Name: 2-Phenoxyacetohydrazide

Cat. No.: B1360147 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate and essential

safety protocols, operational plans, and disposal guidance for 2-Phenoxyacetohydrazide,

ensuring a secure laboratory environment.

Chemical Identifier:

Name: 2-Phenoxyacetohydrazide

CAS Number: 4664-55-5

Molecular Formula: C₈H₁₀N₂O₂

Hazard Identification and GHS Classification
2-Phenoxyacetohydrazide is classified under the Globally Harmonized System (GHS) with

the following primary hazard:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

As a hydrazide derivative, it should be handled with the caution accorded to this class of

compounds, which can include irritant properties.
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Phenoxyacetohydrazide.

Body Part Required PPE Material/Standard

Hands Chemical-resistant gloves Nitrile or Neoprene

Eyes Safety goggles or a face shield ANSI Z87.1 compliant

Body Flame-resistant lab coat Nomex® or equivalent

Respiratory
NIOSH-approved respirator (if

dust is generated)
N95 or higher

Always inspect gloves for integrity before use and wash hands thoroughly after handling the

compound.

Operational Plan: Safe Handling Procedure
All operations involving 2-Phenoxyacetohydrazide should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don the required personal protective equipment.

Weighing and Transfer:

Conduct all weighing and transfer operations within the fume hood to minimize inhalation

of any dust particles.

Use a spatula for solid transfers. Avoid creating dust.
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Reaction Setup (Example: Hydrazone Synthesis):

To a solution of an aldehyde or ketone in a suitable solvent (e.g., ethanol), add an

equimolar amount of 2-Phenoxyacetohydrazide.

Add a catalytic amount of a weak acid, such as acetic acid.

The reaction mixture is typically stirred at room temperature or gently heated under reflux.

Post-Reaction:

After the reaction is complete, cool the mixture.

The resulting hydrazone product often precipitates and can be collected by filtration.

Cleanup:

Decontaminate all glassware and equipment that came into contact with 2-
Phenoxyacetohydrazide.

Wipe down the work surface within the fume hood.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of 2-Phenoxyacetohydrazide and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unreacted 2-Phenoxyacetohydrazide and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect reaction residues and solvent washes containing 2-
Phenoxyacetohydrazide in a separate, sealed, and labeled hazardous waste container.

Chemical Neutralization of Hydrazide Waste (General Guidance):

For laboratories equipped for chemical treatment of waste, hydrazide compounds can be

neutralized through oxidation. This process should only be carried out by trained personnel in a

controlled environment.
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Dilution: Dilute the hydrazide-containing waste with water to less than 1%.

Oxidation: Slowly add an oxidizing agent, such as hydrogen peroxide (with a copper catalyst)

or sodium hypochlorite (bleach), while stirring in a well-ventilated fume hood. The reaction

can be exothermic.

Verification: Test the solution to ensure complete destruction of the hydrazide.

Final Disposal: Dispose of the neutralized solution in accordance with local, state, and

federal regulations.

Final Disposal:

All waste containers must be disposed of through an approved hazardous waste disposal

company. Do not dispose of 2-Phenoxyacetohydrazide down the drain or in regular trash.

Visual Workflow and Logical Relationships
To further clarify the safe handling process, the following diagrams illustrate the key workflows.
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Safe Handling Workflow for 2-Phenoxyacetohydrazide
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Caption: Workflow for the safe handling of 2-Phenoxyacetohydrazide.
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Emergency First Aid Response

Emergency First Aid Response

Emergency First Aid Response

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 min Wash with soap & water for 15 min Move to fresh air Rinse mouth, Do NOT induce vomiting
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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